Cas no 681441-16-7 (Benzenamine, 4-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-methyl-)

• Product Name: Benzenamine, 4-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-methyl-
• CAS No: 681441-16-7
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 4141798
• PubChem ID: 60055808
• Update Time: 2025-04-24

Benzenamine, 4-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-methyl-
• SCHEMBL6155235
• IWCFVZLYVBSAAM-UHFFFAOYSA-N
• 681441-16-7
• DB-117505
• 4-Bromo-1-(4-methylaminophenyl)-3-methylpyrazole

• Inchi： 1S/C11H12BrN3/c1-8-11(12)7-15(14-8)10-5-3-9(13-2)4-6-10/h3-7,13H,1-2H3
• InChI Key： IWCFVZLYVBSAAM-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=C(N2C=C(Br)C(C)=N2)C=C1

Computed Properties

• Exact Mass: 265.02146Da
• Monoisotopic Mass: 265.02146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles